![molecular formula C8H17NO B1384820 1-[1-(Methoxymethyl)cyclopentyl]methanamine CAS No. 1134331-36-4](/img/structure/B1384820.png)
1-[1-(Methoxymethyl)cyclopentyl]methanamine
Overview
Description
“1-[1-(Methoxymethyl)cyclopentyl]methanamine” is a chemical compound with the molecular formula C8H18ClNO . It is also known as "(1-(methoxymethyl)cyclopentyl) methanamine hydrochloride" .
Molecular Structure Analysis
The molecular structure of “1-[1-(Methoxymethyl)cyclopentyl]methanamine” consists of a cyclopentyl ring with a methoxymethyl group and a methanamine group attached to it . The average molecular mass is 179.688 Da .Scientific Research Applications
Medicine: Potential Therapeutic Applications
“1-[1-(Methoxymethyl)cyclopentyl]methanamine” may serve as a precursor or an intermediate in the synthesis of pharmaceutical compounds. Its structural features could be utilized in the development of novel therapeutic agents, particularly those targeting neurological disorders due to its amine group, which is a common feature in many neuroactive substances .
Agriculture: Enhancing Crop Protection
In agriculture, this compound could be explored for its potential use in the synthesis of agrochemicals. The methoxymethyl group might be involved in creating new pesticides or herbicides, contributing to more effective crop protection strategies .
Material Science: Polymer Synthesis
The cyclopentyl backbone of “1-[1-(Methoxymethyl)cyclopentyl]methanamine” provides a robust framework for the development of new polymers. Its incorporation into polymeric structures could lead to materials with unique properties, suitable for specialized applications such as high-performance coatings or biomedical devices .
Environmental Science: Pollutant Degradation
Research in environmental science could leverage the chemical reactivity of “1-[1-(Methoxymethyl)cyclopentyl]methanamine” to degrade environmental pollutants. Its amine group might be used to catalyze breakdown reactions or to bind contaminants, aiding in their removal from ecosystems .
Biochemistry: Enzyme Inhibition Studies
In biochemistry, this compound’s structure could be key in studying enzyme-substrate interactions. It might act as an inhibitor for certain enzymes, providing insights into their mechanisms and aiding in the design of drugs that target these enzymes to treat diseases .
Pharmacology: Drug Delivery Systems
The chemical properties of “1-[1-(Methoxymethyl)cyclopentyl]methanamine” might make it suitable for developing drug delivery systems. Its molecular structure could be modified to create carriers that can transport therapeutic agents to specific sites within the body, enhancing the efficacy and reducing the side effects of drugs .
Analytical Chemistry: Chromatography
In analytical chemistry, derivatives of this compound could be used as standards or reagents in chromatographic techniques. Its unique structure might provide specific retention times, aiding in the identification and quantification of various substances in complex mixtures .
Chemical Engineering: Process Optimization
Finally, in chemical engineering, “1-[1-(Methoxymethyl)cyclopentyl]methanamine” could be studied for its role in optimizing chemical processes. Its reactivity and stability under different conditions can be valuable data for designing more efficient and cost-effective industrial chemical production methods .
Safety and Hazards
While specific safety and hazard information for “1-[1-(Methoxymethyl)cyclopentyl]methanamine” is not available, general precautions should be taken while handling this compound. This includes avoiding contact with skin and eyes, avoiding the formation of dust and aerosols, and providing appropriate exhaust ventilation at places where dust is formed .
properties
IUPAC Name |
[1-(methoxymethyl)cyclopentyl]methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17NO/c1-10-7-8(6-9)4-2-3-5-8/h2-7,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KUCCWLVYHNDZCV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1(CCCC1)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90650972 |
Source
|
| Record name | 1-[1-(Methoxymethyl)cyclopentyl]methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90650972 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[1-(Methoxymethyl)cyclopentyl]methanamine | |
CAS RN |
1134331-36-4 |
Source
|
| Record name | 1-[1-(Methoxymethyl)cyclopentyl]methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90650972 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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